Cas no 1356578-40-9 (Leukotriene E4-d11)

Leukotriene E4-d11 structure

Product Name:Leukotriene E4-d11

CAS No:1356578-40-9

Molecular Formula:C₂₃H₃₇NO₅S

Molecular Weight:439.608586072922

CID:4554353

Leukotriene E4-d11 Properties

Names and Identifiers

- Leukotriene E4-d11
- OTZRAYGBFWZKMX-MPFPFABQSA-N
- InChIKey： OTZRAYGBFWZKMX-FRFVZSDQSA-N
- Inchi： 1S/C23H37NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-19(24)23(28)29)20(25)15-14-17-22(26)27/h6-7,9-13,16,19-21,25H,2-5,8,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9-,12-11+,16-13+/t19-,20-,21+/m0/s1
- SMILES： [C@H](/C=C/C=C/C=C\C/C=C\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(SC[C@H](N)C(=O)O)[C@@H](O)CCCC(=O)O

Leukotriene E4-d11 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	L330352-10mg	Leukotriene E4-d11	1356578-40-9		10mg	$37247.00	2023-05-18

Leukotriene E4-d11 Related Literature

1. Nano-film pesticide for Schistosoma japonicum cercariae: synthesis, characterization, toxicity and insecticidal effect†

Yibao Li,Yunzhi Xie,Chunhua Liu,Wei Guo,Xiaokang Li,Xun Li,Qingdao Zeng,Xiaolin Fan RSC Adv., 2013,3, 19956-19960
2. Local coordination of Fe3+ in Li[Co0.98Fe0.02]O2 as cathode material for lithium ion batteries—multi-frequency EPR and Monte-Carlo Newman-superposition model analysis

Peter Jakes,Emre Erdem,Andrew Ozarowski,Johan van Tol,Ronny Buckan,Rüdiger-A. Eichel Phys. Chem. Chem. Phys., 2011,13, 9344-9352
3. Bioapplications and biotechnologies of upconversion nanoparticle-based nanosensors

Chengli Wang,Xiaomin Li,Fan Zhang Analyst, 2016,141, 3601-3620
4. Efficient near-infrared light-emitting diodes based on organometallic halide perovskite–poly(2-ethyl-2-oxazoline) nanocomposite thin films†

Hong Lin,Lu Zhu,He Huang,Claas J. Reckmeier,Chunjun Liang,Andrey L. Rogach,Wallace C. H. Choy Nanoscale, 2016,8, 19846-19852
5. Online preconcentration of nickel(ii) in textile effluent and soil samples by SDS coated alumina modified with dithizone mini-column coupled with FAAS

Zaheer A. Chandio,Farah N. Talpur,H. I. Afridi,Humaira Khan,Ghulam Quadir Khaskheli,Mazhar Iqbal Khaskheli Anal. Methods, 2013,5, 4425-4429
6. Predicting the catalytic activity of azolium-based halogen bond donors: an experimentally-verified theoretical study†

Alexandra A. Sysoeva,Alexander S. Novikov,Mikhail V. Il'in,Vitalii V. Suslonov,Dmitrii S. Bolotin Org. Biomol. Chem., 2021,19, 7611-7620
7. Unexpected fluorescent behavior of a 4-amino-1,8-naphthalimide derived β-cyclodextrin: conformation analysis and sensing properties†

Cheng Zhong,Tong Mu,Lei Wang,Enqin Fu,Jingui Qin Chem. Commun., 2009, 4091-4093
8. Crystallographic interface control of the plasmonic photocatalyst consisting of gold nanoparticles and titanium(iv) oxide†

Shin-ichi Naya,Atsunobu Akita,Yoko Morita Chem. Sci., 2022,13, 12340-12347
9. Tracking high-valent surface iron species in the oxygen evolution reaction on cobalt iron (oxy)hydroxides†

Seunghwa Lee,Aliki Moysiadou,You-Chiuan Chu,Hao Ming Chen,Xile Hu Energy Environ. Sci., 2022,15, 206-214
10. Efficient removal of Pb2+ and Cd2+ using a Cu(i)–Br coordination polymer constructed with an amino-rich ligand†

Qin Hou,Qingfeng Yang,Chengxia Miao,Junling Duan,Yuanhong Zhang,Shiyun Ai CrystEngComm, 2021,23, 1489-1496

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